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Compound of Interest

Compound Name: 3-Acetylbenzonitrile

Cat. No.: B155718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, specifically the

melting and boiling points, of 3-Acetylbenzonitrile. This document also outlines the standard

experimental methodologies for determining these critical parameters.

Physicochemical Data of 3-Acetylbenzonitrile
3-Acetylbenzonitrile, also known as 3'-cyanoacetophenone, is a chemical compound with the

molecular formula C9H7NO. It presents as a white to light yellow or pale orange powder.[1][2]

The key physical properties are summarized in the table below.
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Property Value Conditions

Melting Point 94-103 °C Not Specified

96-100 °C[3] Not Specified

97-101 °C[1] Not Specified

98-100 °C[4][5][6] Lit.

Boiling Point 119 °C[3] at 1 mmHg

120 °C[1][4][6] at 5 mmHg

Molecular Weight 145.16 g/mol [1] Not Applicable

CAS Number 6136-68-1[1][2][3][4] Not Applicable

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a solid compound like 3-Acetylbenzonitrile.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow range. The melting point

is a crucial indicator of purity, as impurities tend to depress and broaden the melting range.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[8]

Thermometer

Sample of 3-Acetylbenzonitrile

Procedure:
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A small amount of finely powdered 3-Acetylbenzonitrile is introduced into a capillary tube,

which is then sealed at one end.[7][8] The tube is tapped gently to pack the sample to a

height of about 3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a

thermometer.

The sample is heated at a steady and slow rate, typically around 1-2°C per minute,

especially when approaching the expected melting point.[9]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has completely melted is recorded as the end of

the melting range.

For accuracy, the determination should be repeated at least once with a fresh sample.[8]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[10] Since 3-Acetylbenzonitrile is a solid at room

temperature, its boiling point is determined at reduced pressure to prevent decomposition at

higher temperatures.

Apparatus:

Heating apparatus (e.g., oil bath or heating block)

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Vacuum source

Procedure:
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A small amount of 3-Acetylbenzonitrile is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open

end submerged in the sample.[11][12]

The test tube is attached to a thermometer and placed in a heating bath. The system is

connected to a vacuum source to reduce the pressure to the desired level (e.g., 1 or 5

mmHg).

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled, forming a stream of bubbles.[10]

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.[10]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be

drawn back into the capillary tube.[10]

Workflow for Physicochemical Property
Determination
The following diagram illustrates the logical workflow for the determination of the melting and

boiling points of 3-Acetylbenzonitrile.
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Workflow for Physical Property Determination of 3-Acetylbenzonitrile

Melting Point Determination Boiling Point Determination (Reduced Pressure)

Data Analysis and Reporting

Sample Preparation
(Powdered 3-Acetylbenzonitrile)

Packing Capillary Tube

Heating in Apparatus

Observation of Melting Range

Record Data

Tabulate Results

Sample in Test Tube

Insertion of Inverted Capillary

Heating under Vacuum

Observation of Bubbling and Liquid Rise

Record Data

Compare with Literature Values

Final Report Generation
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Caption: Logical workflow for determining the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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